N6-Carbobenzoxy-L-lysine N-Carboxyanhydride
Overview
Description
“N6-Carbobenzoxy-L-lysine N-Carboxyanhydride” is a derivative of L-lysine . It is used in the preparation of Polylysine, a synthetic, basic poly-α-amino acid .
Molecular Structure Analysis
The molecular formula of “this compound” is C15H18N2O5 . The molecular weight is 306.31 g/mol .
Physical And Chemical Properties Analysis
“this compound” has a density of 1.248 g/cm^3 . Other physical and chemical properties include ACD/LogP: 1.641, ACD/LogD (pH 5.5): 1.64, ACD/LogD (pH 7.4): 1.64, ACD/BCF (pH 5.5): 10.40, ACD/BCF (pH 7.4): 10.27, ACD/KOC (pH 5.5): 185.99, ACD/KOC (pH 7.4): 183.72, #H bond acceptors: 7, #H bond donors: 2, #Freely Rotating Bonds: 8, Polar Surface Area: 93.73 Å^2, Index of Refraction: 1.538, Molar Refractivity: 76.765 cm^3, Molar Volume: 245.386 cm^3, Polarizability: 30.432×10^-24 cm^3, and Surface Tension: 47.9 dyne/cm .
Scientific Research Applications
Synthesis and Phase Behavior in Copolymers
N6-Carbobenzoxy-L-lysine N-carboxyanhydride plays a crucial role in the synthesis of various copolymers. For instance, Spasojevic et al. (2014) demonstrated its application in synthesizing copolymers such as poly(N-isopropylacrylamide)-b-poly(L-lysine) and poly(N-isopropylacrylamide-co-acrylamide)-b-poly(L-lysine), utilizing ring-opening polymerization (ROP) techniques (Spasojevic et al., 2014).
Modification of Polymers and Peptides
The modification of amino groups of polymers and peptides is another significant application. Vlasov et al. (2008) used Nɛ-carbobenzoxy-L-lysine-N-carboxyanhydride for preparing hyperbranched poly(L-lysine) and modifying its N-terminal lysine residues (Vlasov et al., 2008).
Gene Delivery Applications
In the field of gene delivery, Johnson et al. (2014) utilized N(ϵ) -(carbobenzoxy)-L-lysine N-carboxyanhydride for developing block copolymers for non-viral gene delivery in mouse embryonic fibroblasts. These polymers showed potential as gene vectors with low cytotoxicity and high transfection efficiency (Johnson et al., 2014).
Synthesis of Amphiphilic Copolymers
The synthesis of amphiphilic copolymers using this compound is also notable. Huang and Chang (2008) successfully synthesized poly(N-isopropylacrylamide)-b-poly(Z-l-lysine) copolymers, which formed diverse micelle morphologies, beneficial in drug delivery systems (Huang & Chang, 2008).
Formation of Hyperbranched Polylysines
Vlasov et al. (2009) studied the formation mechanism of hyperbranched polylysines through the polymerization of N ɛ-carbobenzoxylysine N-carboxyanhydride. This research provided insights into the structural characteristics of these polymers (Vlasov et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
N6-Carbobenzoxy-L-lysine N-Carboxyanhydride, also known as (S)-Benzyl (4-(2,5-dioxooxazolidin-4-yl)butyl)carbamate, is a derivative of the amino acid L-lysine
Mode of Action
It is known that this compound is a protected form of the amino acid l-lysine, where the side chain amine is z-protected and the α-amine and carboxylic acid groups are linked via a carboxyl . This protection may influence how the compound interacts with its targets.
Biochemical Pathways
Amino acids and their derivatives are known to influence various physiological processes, including the secretion of anabolic hormones, fuel supply during exercise, mental performance during stress-related tasks, and prevention of exercise-induced muscle damage .
Result of Action
lycopersici, although it was also found to be toxic to the plants .
properties
IUPAC Name |
benzyl N-[4-[(4S)-2,5-dioxo-1,3-oxazolidin-4-yl]butyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O5/c18-13-12(17-15(20)22-13)8-4-5-9-16-14(19)21-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,16,19)(H,17,20)/t12-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLLIDIRDRPSCHN-LBPRGKRZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCCCCC2C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)NCCCC[C@H]2C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20433230 | |
Record name | N6-Carbobenzoxy-L-lysine N-Carboxyanhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20433230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1676-86-4 | |
Record name | N6-Carbobenzoxy-L-lysine N-Carboxyanhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20433230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is N6-Carbobenzoxy-L-lysine N-carboxyanhydride (Cbz-l-Lys NCA) particularly useful in the synthesis of block copolymers containing poly(N-isopropylacrylamide) (PNIPAM)?
A1: Cbz-l-Lys NCA is valuable in this context because it allows for the controlled ring-opening polymerization (ROP) of the lysine monomer while keeping the reactive amine group protected [, ]. This protection is crucial. The protected amine can be selectively deprotected after the ATRP step, enabling its use as a macroinitiator for the subsequent ROP of Cbz-l-Lys NCA []. This controlled approach ensures the formation of well-defined block copolymers with desired chain lengths and architectures.
Q2: How does the structure of the polymer synthesized from this compound contribute to its antibacterial activity, as discussed in the second research paper?
A2: The second research paper focuses on creating a polymer that mimics the behavior of antimicrobial peptides. After polymerization with Cbz-l-Lys NCA, the carbobenzoxy protecting groups are removed, and the resulting amine groups are further modified with guanidinium groups []. This results in a cationic polymer, mimicking the positive charge found in many naturally occurring antimicrobial peptides. This positive charge is believed to interact with the negatively charged bacterial membranes, leading to disruption and bacterial death [].
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